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Compound of Interest

Compound Name:
alpha-Morpholino-N-

phenylsuccinimide

Cat. No.: B1636152 Get Quote

Welcome to the technical support center for the synthesis of N-phenylsuccinimide. This guide is

designed for researchers, scientists, and drug development professionals to navigate the

common challenges and optimize the reaction conditions for this important synthetic

transformation. As Senior Application Scientists, we provide not just protocols, but the rationale

behind them to ensure your success.

Frequently Asked Questions (FAQs)
Q1: What is the general reaction mechanism for the synthesis of N-phenylsuccinimide from

succinic anhydride and aniline?

The synthesis of N-phenylsuccinimide from succinic anhydride and aniline is a two-step

process. The first step involves a nucleophilic attack of the aniline nitrogen on one of the

carbonyl carbons of succinic anhydride, leading to the ring-opening of the anhydride and the

formation of the intermediate, succinanilic acid (an amidoacid). The second step is an

intramolecular cyclization via dehydration to form the stable five-membered imide ring of N-

phenylsuccinimide. This second step generally requires energy input in the form of heat.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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